Cas no 304646-59-1 (1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine)

• Product Name: 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine
• CAS No: 304646-59-1
• MF: C₉H₁₁F₃N₂O₂S
• MW: 268.256051301956
• CID: 843285
• PubChem ID: 703518
• Update Time: 2025-06-08

1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-ETHYL-4-TRIFLUOROMETHANESULFONYL-BENZENE-1,2-DIAMINE
• N*1*-Ethyl-4-trifluoromethanesulfonyl-benzene-1,2-diamine
• N~1~-ethyl-4-[(trifluoromethyl)sulfonyl]benzene-1,2-diamine
• G32329
• N1-Ethyl-4-trifluoromethanesulfonylbenzene-1,2--diamine
• EN300-02329
• 304646-59-1
• HMS1395K07
• J-523193
• Enamine_000579
• N1-ethyl-4-[(trifluoromethyl)sulfonyl]benzene-1,2-diamine
• CS-0218862
• AKOS000115435
• SCHEMBL2356286
• STL262667
• N-{2-amino-4-[(trifluoromethyl)sulfonyl]phenyl}-N-ethylamine
• AG-690/09078001
• N1-Ethyl-4-[(trifluoromethyl)sulfonyl]-1,2-benzenediamine
• N1-Ethyl-4-((trifluoromethyl)sulfonyl)benzene-1,2-diamine
• N1-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine
• 1-N-ethyl-4-(trifluoromethylsulfonyl)benzene-1,2-diamine
• 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine

• MDL： MFCD00651907
• Inchi： 1S/C9H11F3N2O2S/c1-2-14-8-4-3-6(5-7(8)13)17(15,16)9(10,11)12/h3-5,14H,2,13H2,1H3
• InChI Key： ZMFHNBBXTFOMNX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)N)NCC)(=O)=O

Computed Properties

• Exact Mass: 268.04933326g/mol
• Monoisotopic Mass: 268.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine

Research Brief on 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine (CAS: 304646-59-1)

1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine (CAS: 304646-59-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethanesulfonyl (triflyl) and ethylamino functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical assays. Recent studies have explored its utility as a building block for the synthesis of novel therapeutic agents and as a probe for understanding biological mechanisms.

In the context of drug discovery, 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine has been investigated for its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the triflyl group in this compound has been found to enhance binding affinity and selectivity towards specific kinase domains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. The study highlighted the compound's potential as a scaffold for designing next-generation kinase inhibitors.

Beyond its applications in kinase inhibition, this compound has also been explored in the field of chemical biology as a versatile intermediate for the synthesis of fluorinated analogs. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability and bioavailability of drug candidates. Researchers have utilized 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine to introduce trifluoromethyl groups into heterocyclic frameworks, leading to compounds with enhanced pharmacokinetic properties. A recent ACS Chemical Biology publication (2024) detailed the use of this compound in the synthesis of fluorinated quinoxalines, which exhibited improved blood-brain barrier penetration in preclinical models.

Another area of interest is the compound's potential as a biochemical probe. Its unique electronic properties, conferred by the triflyl group, make it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. For instance, a 2024 study in Nature Chemical Biology utilized 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine as a covalent modifier to investigate the active sites of cysteine proteases. The study provided insights into the design of irreversible inhibitors for this enzyme class, which are relevant to diseases such as neurodegeneration and parasitic infections.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine. Recent advancements in flow chemistry and catalytic trifluoromethylation have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. The study outlined a scalable and efficient synthetic route for this compound, reducing the reliance on hazardous reagents and improving overall yield. These developments are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 1-N-ethyl-4-trifluoromethanesulfonylbenzene-1,2-diamine (CAS: 304646-59-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, fluorinated analog synthesis, and biochemical probing, with recent studies underscoring its potential to address unmet medical needs. Continued research into its synthetic accessibility and biological activity will likely expand its utility in the coming years.